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Compound of Interest

Compound Name: Methyl 2-amino-3-nitrobenzoate

Cat. No.: B029004 Get Quote

An In-depth Technical Guide to the Health and Safety of Methyl 2-amino-3-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for Methyl 2-
amino-3-nitrobenzoate (CAS No. 57113-91-4). The information is compiled for professionals

in research and drug development who may handle this compound.

Chemical and Physical Properties
Methyl 2-amino-3-nitrobenzoate is a chemical intermediate, appearing as a powder in shades

from white to light orange or yellow.[1][2][3][4][5] It is recognized for its role as a key precursor

in the synthesis of Angiotensin II receptor antagonists, such as Candesartan.[3][6][7][8]

Table 1: Physical and Chemical Properties of Methyl 2-amino-3-nitrobenzoate
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Property Value Source(s)

CAS Number 57113-91-4
[1][2][7][9][10][11][12][13][14]

[15][16][17][18][19][20]

Molecular Formula C₈H₈N₂O₄ [1][2][5][10][12][14][16][20]

Molecular Weight 196.16 g/mol [2][3][4][8][10][12][16][20]

Appearance
White, off-white, or light orange

to yellow crystalline powder
[1][2][3][4][5][19]

Melting Point
95-99 °C, with some sources

indicating up to 156°C
[2][3][4][16][19]

Solubility

Soluble in methanol, DMSO,

and ethyl acetate. Practically

insoluble in water.

[2][4][16]

Toxicological Information and Hazard Classification
The primary health hazards associated with Methyl 2-amino-3-nitrobenzoate are acute oral

toxicity, skin irritation, and serious eye irritation.[1][10][11][21]

Table 2: GHS Hazard Classification for Methyl 2-amino-3-nitrobenzoate

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1][2][16]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[10][11][21][22]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[10][11][21][22]

Specific Target Organ

Toxicity - Single

Exposure

(Respiratory)

Category 3
H335: May cause

respiratory irritation
[11][21]
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Experimental Protocols for Safety Assessment
While specific toxicological studies for Methyl 2-amino-3-nitrobenzoate are not publicly

available, the hazard classifications listed above are typically determined using standardized

methodologies, such as the OECD Guidelines for the Testing of Chemicals. The following are

detailed summaries of the likely experimental protocols used to assess the identified hazards.

Protocol for Acute Oral Toxicity (Based on OECD
Guideline 423)
The Acute Toxic Class Method is a stepwise procedure to assess the acute oral toxicity of a

substance.[1]

Principle: The method involves administering the substance to a small group of animals

(typically three) in a stepwise manner at one of several fixed dose levels (e.g., 5, 50, 300,

and 2000 mg/kg body weight). The outcome of the first step determines the subsequent

steps, minimizing the number of animals required.[1][7]

Animal Model: Healthy, young adult rodents (usually rats, with females being preferred) are

used.[7] The animals are fasted before the administration of the substance.[1]

Procedure:

The test substance is administered as a single oral dose via gavage.

Animals are observed for mortality and clinical signs of toxicity for at least 14 days.[1]

Observations include changes in skin, fur, eyes, and mucous membranes, as well as

effects on the respiratory, circulatory, and nervous systems.[1]

The number of animals that die or show severe signs of toxicity at a given dose level is

used to classify the substance's toxicity.

Protocol for Acute Dermal Irritation (Based on OECD
Guideline 404)
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This guideline outlines a procedure to assess the potential of a substance to cause skin

irritation or corrosion.[10]

Principle: The substance is applied to a small area of the skin of an experimental animal, and

the degree of irritation is evaluated at specific intervals. A sequential testing strategy is

recommended, starting with in vitro or ex vivo tests to minimize animal testing.[6][10]

Animal Model: The albino rabbit is the preferred species for this test.

Procedure:

A small amount of the test substance (typically 0.5 g for a solid) is applied to a shaved

patch of skin (approximately 6 cm²) and covered with a gauze patch.

The exposure period is typically four hours.[10]

After the exposure period, the patch is removed, and the skin is observed for erythema

(redness) and edema (swelling) at 60 minutes, and then at 24, 48, and 72 hours after

removal.[10]

The severity of the skin reactions is scored, and the substance is classified based on the

persistence and severity of the observed lesions.

Protocol for Acute Eye Irritation (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion when

applied to the eye.[9][11][23]

Principle: A single dose of the substance is applied to one eye of an experimental animal,

with the other eye serving as a control.[11] The use of analgesics and anesthetics is

recommended to minimize animal distress.[2][9]

Animal Model: Healthy, young adult albino rabbits are typically used.[23]

Procedure:
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A small amount of the test substance (e.g., 0.1 mL for liquids or 0.1 g for solids) is instilled

into the conjunctival sac of one eye.

The eyes are examined at 1, 24, 48, and 72 hours after application.[11]

Observations focus on the cornea (opacity), iris, and conjunctiva (redness and swelling).

The severity of the ocular lesions is scored, and the substance is classified based on the

severity and reversibility of the observed effects.

Visualized Workflows and Relationships
General Workflow for Chemical Safety Assessment
The following diagram illustrates a typical workflow for assessing the safety of a chemical

substance, incorporating both in vitro and in vivo testing methods.

General Chemical Safety Assessment Workflow

Substance Information
(Physicochemical Properties)

Weight-of-Evidence Review

In Silico / QSAR Analysis
(Predictive Toxicology)

In Vitro Testing
(e.g., Skin/Eye Corrosion Assays)

In Vivo Testing Required?

Acute Oral Toxicity
(e.g., OECD 423)

Yes

Dermal Irritation
(e.g., OECD 404)

Yes

Eye Irritation
(e.g., OECD 405)

Yes

No Further Testing

No

Hazard Classification & Risk Assessment
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Click to download full resolution via product page

General Chemical Safety Assessment Workflow

Hazard Relationship Diagram for Methyl 2-amino-3-
nitrobenzoate
This diagram shows the logical relationship between exposure routes and the resulting health

hazards for this compound.

Hazard Relationships for Methyl 2-amino-3-nitrobenzoate

Methyl 2-amino-3-nitrobenzoate

Ingestion Skin Contact Eye Contact Inhalation

Harmful if Swallowed
(Acute Toxicity) Skin Irritation Serious Eye Irritation Respiratory Irritation

Click to download full resolution via product page

Hazard Relationships for Methyl 2-amino-3-nitrobenzoate

Handling, Storage, and First Aid
Safe Handling and Personal Protective Equipment (PPE)

Handle in a well-ventilated area to avoid dust formation.[1]

Wear appropriate protective clothing, chemical-resistant gloves (inspected before use), and

safety goggles with side-shields.[1][10]

Wash hands thoroughly after handling.[1][10]

Do not eat, drink, or smoke when using this product.[1][16]
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Storage
Store in a tightly closed container.[1][10]

Keep in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials, such as strong oxidizing agents.[10]

First Aid Measures
If Swallowed: Rinse mouth. Get medical help.[1][16] Do not induce vomiting.[1]

If on Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. If skin irritation occurs, get medical advice.[1][10]

If in Eyes: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[1]

[10]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor.[1]

Accidental Release and Disposal
Accidental Release: Avoid dust formation and breathing vapors.[1] Evacuate personnel to

safe areas. Use personal protective equipment. Sweep up and collect the material in

suitable, closed containers for disposal.[1] Prevent the chemical from entering drains.[1]

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility

in accordance with applicable laws and regulations.[1][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029004#methyl-2-amino-3-nitrobenzoate-health-and-
safety-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b029004#methyl-2-amino-3-nitrobenzoate-health-and-safety-information
https://www.benchchem.com/product/b029004#methyl-2-amino-3-nitrobenzoate-health-and-safety-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b029004?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

